9-(4-methoxyphenyl)-1-methyl-3-(2-methylpropyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 9-(4-methoxyphenyl)-1-methyl-3-(2-methylpropyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H25N5O3/c1-13(2)12-25-18(26)16-17(22(3)20(25)27)21-19-23(10-5-11-24(16)19)14-6-8-15(28-4)9-7-14/h6-9,13H,5,10-12H2,1-4H3
• InChI Key: SOSNMZWIDVJMED-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)C2=C(N=C3N2CCCN3C4=CC=C(C=C4)OC)N(C1=O)C
• Molecular Formula: C20H25N5O3
• Molecular Weight: 383.4 g/mol

Description

9-(4-methoxyphenyl)-1-methyl-3-(2-methylpropyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C20H25N5O3 and its molecular weight is 383.452. The purity is usually 95%.
BenchChem offers high-quality 9-(4-methoxyphenyl)-1-methyl-3-(2-methylpropyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9-(4-methoxyphenyl)-1-methyl-3-(2-methylpropyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• New [c,d]-Fused Purinediones

  A study described the synthesis of 2-alkyl- or 2-aryl-9-methyl-4,5-dihydro-6H,8H-pyrimido[1,2,3-cd]purine-8,10(9H)-diones, which are chemically related to the compound , emphasizing the versatility of these purinediones in synthetic chemistry (Ondrej imo, A. Rybár, J. Alföldi, 1995).

• Crystal Structure Studies

  Research focused on the crystal structure of a compound structurally similar to the one , showcasing the importance of X-ray diffraction in understanding molecular conformations and interactions in such complex molecules (Xiang-Shan Wang, Mei‐Mei Zhang, Qing Li, Jian-Rong Wu, Changsheng Yao, 2011).

Chemical Synthesis and Reactions

• Efficient Synthesis of Dihydropyrimidines: A study demonstrated the synthesis of 7,8-Dihydropyrimido[5,4-d]pyrimidines, highlighting the chemical processes and reactions that can be utilized to create structures similar to the compound of interest (M. Alice Carvalho, Sandra Esperanca, T. Esteves, M. Proença, 2007).

Antiviral and Antimicrobial Applications

• Antiviral Activity of Pyrimidine Derivatives

  Research on 5-Substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines, which are structurally related to the compound, revealed their potential as antiviral agents, indicating a potential application area for similar compounds (D. Hocková, A. Holý, M. Masojídková, G. Andrei, R. Snoeck, E. De Clercq, J. Balzarini, 2003).

• Antimicrobial Activity Studies

  A study on the synthesis and antimicrobial activity of new Pyrimido[5′,4′:5,6]pyrano[2,3‐d][1,3,2]thiazaphosphinine compounds, which are related in structure, showed the potential for antimicrobial applications of similar compounds (Sabry H. H. Younes, S. Mohamed, Mustafa R. Albayati, 2013).